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Pyriprole Technical Profile

The following table summarizes the key technical information available for pyriprole, which can serve as a

foundation for further experimental design.

Property/Category Details

IUPAC Name 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-[(difluoromethyl)sulfanyl]-5-
[(pyridin-2-ylmethyl)amino]-1H-pyrazole-3-carbonitrile [1] [2]

Chemical Formula C₁₈H₁₀Cl₂F₅N₅S [1] [3]

Molecular Mass 494.27 g/mol [1]

Chemical Class Phenylpyrazole [1] [4]

Primary Mode of
Action

GABA-gated chloride channel antagonist (GABAA receptor inhibitor) [1] [5]

Primary Use Non-systemic ectoparasiticide for dogs (insecticide & acaricide) [1] [4]

Application Form Topical spot-on solution (e.g., brand name Prac-tic) [1] [4]
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Property/Category Details

Efficacy Against Fleas (Ctenocephalides felis) and ticks (e.g., Rhipicephalus sanguineus,
Ixodes ricinus, Dermacentor variabilis) [4]

Dosing in Dogs 12.5 mg/kg to 30.6 mg/kg, depending on animal weight [4]

Acute Oral LD₅₀ (Rat) >300 mg/kg [4]

Acute Dermal LD₅₀
(Rat)

>2000 mg/kg [4]

Mechanism of Action

Pyriprole is a broad-spectrum insecticide and acaricide that acts on the nervous system of target parasites.

Its primary mechanism involves blocking the action of the neurotransmitter gamma-aminobutyric acid

(GABA) at the GABAA receptor [4] [5].

Target: GABA-gated chloride channels [1] [5].

Action: Pyriprole binds to these channels, inhibiting the flow of chloride ions into the nerve cells [5].
Effect: This disruption prevents the calming of the nervous system, leading to neuronal

hyperexcitation, uncontrolled nervous activity, paralysis, and ultimately death of the parasite [1].

The following diagram illustrates this signaling pathway and the site of action for pyriprole:
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Guidance for Synergy Research

While specific synergistic data for pyriprole is not available in the search results, you can explore this area

based on established insecticide combination principles.

Investigate Complementary Modes of Action: A common strategy for synergy is to combine active

ingredients with different target sites to reduce the potential for resistance and enhance efficacy [6].

For instance, phenylpyrazoles like pyriprole affect GABA receptors, so you could investigate

combinations with compounds from other classes, such as:

Sodium Channel Modulators (e.g., Pyrethroids, Oxadiazines) [6]
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Nicotinic Acetylcholine Receptor (nAChR) Agonists (e.g., Neonicotinoids)

Inhibitors of Acetylcholinesterase

Consult Combination Examples: The MSD Vet Manual notes that fipronil (a closely related

phenylpyrazole) is often formulated in combination with methoprene (an insect growth regulator) in

commercial products for enhanced control of immature flea stages [5]. This demonstrates a validated

synergistic approach within the same chemical class.

Suggested Experimental Workflow

For researchers designing experiments to investigate pyriprole synergies, the following workflow provides a

structured approach:
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1. Select Candidate Partners
(e.g., different MoA classes)

2. Conduct In-Vitro Assays
(e.g., GABA receptor binding studies)

3. Perform Tiered Bioassays
(Contact, feeding, residual toxicity)

4. Analyze Data
(e.g., calculate synergy ratios)

5. Develop Formulation
(Lab-scale spot-on, stability tests)

6. Validate In Vivo
(Controlled studies on target species)

Click to download full resolution via product page

FAQs for Technical Support

Q1: What is the chemical relationship between pyriprole and fipronil? Pyriprole is a second-generation

phenylpyrazole insecticide and is considered an analog of fipronil [1] [5]. They share a similar core structure

and primary mode of action as GABA-gated chloride channel blockers.

Q2: Is pyriprole approved for use in cats? No. Based on the available data, pyriprole is approved for use

in dogs but not in cats [1] [4].
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Q3: Why is there a lack of data on pyriprole synergies? Pyriprole has a relatively specialized and limited

use profile, being developed primarily as a veterinary ectoparasiticide for dogs rather than for broad

agricultural use [4]. This may explain the narrower public research scope compared to more widely used

insecticides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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